Cas no 5852-49-3 (5-PHENYL-1,3,4-OXATHIAZOL-2-ONE)

• Product Name: 5-PHENYL-1,3,4-OXATHIAZOL-2-ONE
• CAS No: 5852-49-3
• MF: C₈H₅NO₂S
• MW: 179.195800542831
• CID: 948628
• PubChem ID: 853170
• Update Time: 2025-04-19

5-PHENYL-1,3,4-OXATHIAZOL-2-ONE Chemical and Physical Properties

Names and Identifiers

• 5-PHENYL-1,3,4-OXATHIAZOL-2-ONE
• 5-PHENYL-1,3,4-OXATHIAZOL-2-ONE, 98%
• 5852-49-3
• NDAURKDIFHXVHE-UHFFFAOYSA-N
• BDBM50332796
• DTXSID20357407
• AKOS006228858
• CHEMBL1632533
• 5-Phenyl-[1,3,4]oxathiazol-2-one
• SCHEMBL1781069
• 5-phenyl-1,3,4 -oxathiazol-2-one
• STL329819

• Inchi： 1S/C8H5NO2S/c10-8-11-7(9-12-8)6-4-2-1-3-5-6/h1-5H
• InChI Key： NDAURKDIFHXVHE-UHFFFAOYSA-N
• SMILES： S1C(=O)OC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 179.00415
• Monoisotopic Mass: 179.00409958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 64Ų

Experimental Properties

• PSA: 38.66